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Compound of Interest

Compound Name: (R)-1-BET762 carboxylic acid

Cat. No.: B10800863

Technical Support Center: (R)-I-BET762
Carboxylic Acid

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the proper storage, handling, and use of (R)-I-BET762
carboxylic acid. It includes troubleshooting advice and frequently asked questions to ensure
experimental success.

Product Information and Specifications

(R)-I-BET762 carboxylic acid, also known as (R)-Molibresib carboxylic acid, is the R-
enantiomer of I-BET762 carboxylic acid.[1] It functions as a potent inhibitor of the
Bromodomain and Extra-Terminal domain (BET) family of proteins, particularly BRD4, with a
pIC50 of 5.1.[1][2] It is commonly used as a warhead ligand in the development of Proteolysis
Targeting Chimeras (PROTACS) aimed at degrading BET proteins.[1][3][4]

Table 1: Chemical and Physical Properties
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Property Value Reference

(R)-Molibresib carboxylic acid,

Synonyms (R)-GSK525762A carboxylic [5]
acid

Molecular Formula C20H17CIN403 [3]

Molecular Weight 396.83 g/mol [31[6]
1300019-38-8 (Racemic

CAS Number _ [41[7]
mixture)

Mechanism of Action BET Bromodomain Inhibitor [2]

Storage and Stability

Proper storage is critical to maintain the stability and activity of (R)-I-BET762 carboxylic acid.
Below are the recommended conditions for both the solid powder and solvated stock solutions.

Table 2: Recommended Storage Conditions

Storage ]

Form Shelf Life Reference
Temperature

Solid (Powder) -20°C 3 years [1]

4°C 2 years [1]

In Solvent -80°C 6 months [1][5]

-20°C 1 month [1][5]

Key Handling Recommendations:

o Solid Form: Before opening the vial, allow the product to equilibrate to room temperature to
prevent moisture condensation.

o Stock Solutions: Once prepared, stock solutions should be aliquoted into single-use volumes
to avoid repeated freeze-thaw cycles, which can degrade the compound.[1][4]
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e Shipping: The compound is typically shipped at room temperature for continental US
destinations.[1][3]

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses common issues and questions that may arise during the handling and
use of (R)-I-BET762 carboxylic acid.

Q1: I am having trouble dissolving the compound. What should | do?

Al: (R)-I-BET762 carboxylic acid has high solubility in DMSO. One supplier indicates a
solubility of up to 100 mg/mL (252.00 mM) with the aid of ultrasonication. If you are
experiencing issues:

e Use Fresh Solvent: DMSO is hygroscopic (absorbs moisture from the air), and the presence
of water can significantly reduce the solubility of the compound. Always use newly opened or
properly stored anhydrous DMSO.

o Apply Ultrasonication: Place the solution in an ultrasonic bath for short intervals to aid
dissolution.

¢ Gentle Warming: Gentle warming (to no more than 37°C) can also assist, but be cautious as
excessive heat may degrade the compound.

Table 3: Solubility Data

Solvent Concentration Notes Reference

Requires

ultrasonication. Use of
100 mg/mL (252.00
DMSO newly opened DMSO [1]
mM) L
is highly

recommended.

Q2: My experimental results are inconsistent. What could be the cause?
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A2: Inconsistent results are often traced back to compound stability and handling.

e Improper Storage: Ensure the compound, both in solid and solvent form, is stored at the
recommended temperatures (see Table 2). Storing a stock solution at -20°C for longer than
one month is not recommended.[1][5]

o Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of your stock solution by making
single-use aliquots.[4]

e Solution Age: Do not use stock solutions that have been stored beyond their recommended
shelf life (6 months at -80°C or 1 month at -20°C).[1][5]

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: According to the Safety Data Sheet (SDS), (R)-I-BET762 carboxylic acid is harmful if
swallowed, causes skin irritation, and causes serious eye irritation.[7] Therefore, the following
PPE is mandatory:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Ventilation: Use only in areas with appropriate exhaust ventilation to avoid inhalation of dust
or aerosols.[7]

Q4: How should I dispose of waste containing this compound?

A4: Dispose of the contents and container in accordance with all local, regional, national, and
international regulations.[7] Do not allow the compound to enter drains or waterways. Consult
your institution's environmental health and safety office for specific guidance.

Q5: What is the primary mechanism of action for this compound?

A5: (R)-I-BET762 carboxylic acid is a BET inhibitor. It functions by binding to the
bromodomains of BET proteins (like BRD4), preventing them from recognizing and binding to
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acetylated histones on chromatin.[2][3] This disrupts the formation of transcriptional complexes,
leading to the downregulation of key target genes, including oncogenes like MYC.

Storage & Handling Workflow
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Caption: Workflow for proper handling and storage of (R)-I-BET762 carboxylic acid.

Experimental Protocols and Visualizations

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

o Preparation: Before opening, allow the vial of solid (R)-I-BET762 carboxylic acid to warm to
room temperature.

e Weighing: In a chemical fume hood, carefully weigh out the desired amount of powder. For
example, to make 1 mL of a 10 mM solution, weigh 3.97 mg.

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO. For 3.97 mg, add 1 mL
of DMSO.

o Solubilization: Vortex the solution briefly and then place it in an ultrasonic water bath for 5-10
minutes, or until the solid is completely dissolved, to create a clear solution.

» Aliquoting: Dispense the stock solution into single-use, low-retention microcentrifuge tubes.

Storage: Store the aliquots at -80°C for up to 6 months.[1][5]

Signaling Pathway and Application

(R)-I-BET762 carboxylic acid works by disrupting a key process in gene regulation. The
diagram below illustrates this mechanism of action.
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Caption: Mechanism of action of (R)-I-BET762 carboxylic acid as a BRD4 inhibitor.

As a "warhead" ligand, this molecule is a critical component for building PROTACs. The
workflow below provides a conceptual overview of its use in this advanced application.
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Caption: Conceptual workflow for using the compound in PROTAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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